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Compound of Interest

Compound Name: EC359

Cat. No.: B2459536 Get Quote

Essential guidelines for the safe and compliant disposal of the bioactive small molecule EC359
are outlined below. This procedural document is intended for researchers, scientists, and drug

development professionals to ensure minimal environmental impact and adherence to

laboratory safety protocols.

EC359 is a potent and selective leukemia inhibitory factor receptor (LIFR) inhibitor utilized in

cancer research.[1][2][3][4] While it may be shipped as a non-hazardous chemical for research

purposes, proper disposal is crucial for any bioactive small molecule to prevent potential

environmental and health impacts.[3] Adherence to institutional and local regulations for

chemical waste disposal is mandatory.

Summary of EC359 Chemical Properties
For easy reference, the key chemical identifiers for EC359 are provided in the table below.

Property Value

CAS Number 2012591-09-0[3]

Molecular Formula C36H38F2O2[3]

Molecular Weight 540.69 g/mol [3]

Description
Potent, selective, and orally active LIFR

inhibitor.[3][4]
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Step-by-Step Disposal Protocol for EC359
The following protocol outlines the recommended steps for the proper disposal of EC359 in a

laboratory setting. This procedure should be performed in accordance with your institution's

specific chemical hygiene plan and waste disposal guidelines.

1. Personal Protective Equipment (PPE):

Always wear standard laboratory PPE, including safety glasses, a lab coat, and chemical-

resistant gloves, when handling EC359 and its waste.

2. Waste Segregation:

Solid Waste:

Unused or expired pure EC359 powder should be collected in a clearly labeled, sealed

container designated for chemical waste.

Contaminated materials such as weighing boats, pipette tips, and gloves should be placed

in a separate, sealed waste bag or container also labeled for chemical waste.

Liquid Waste:

Solutions containing EC359 (e.g., dissolved in DMSO) should be collected in a

designated, leak-proof, and clearly labeled hazardous waste container.

Do not mix EC359 waste with other chemical waste streams unless explicitly permitted by

your institution's environmental health and safety (EHS) office.

Empty Containers:

The original container of EC359, even if empty, should be treated as chemical waste and

disposed of according to institutional guidelines for empty chemical containers.

3. Labeling:

All waste containers must be clearly labeled with the full chemical name ("EC359"), the CAS

number (2012591-09-0), and the appropriate hazard warnings as required by your institution.
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4. Storage of Waste:

Store waste containers in a designated, well-ventilated, and secure area away from

incompatible chemicals.

Liquid waste containers should be stored in secondary containment to prevent spills.

5. Disposal:

Contact your institution's EHS office to arrange for the pickup and disposal of the chemical

waste.

Never dispose of EC359, or materials contaminated with it, down the drain or in the regular

trash.

Experimental Workflow for EC359 Disposal
The following diagram illustrates the logical workflow for the proper disposal of EC359.
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EC359 Disposal Workflow
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Caption: Workflow for the safe disposal of EC359.
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Disclaimer: The information provided here is a general guideline. Always consult your

institution's specific safety and disposal protocols and the manufacturer's Safety Data Sheet

(SDS) if available. The absence of a hazard warning does not imply that a substance is benign.

All laboratory chemicals should be handled with care.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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